Cas no 2092545-21-4 (3,3-dimethyloxan-4-ol)

• Product Name: 3,3-dimethyloxan-4-ol
• CAS No: 2092545-21-4
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD30067662
• CID: 5039471
• PubChem ID: 121231584
• Update Time: 2026-02-28

3,3-dimethyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyltetrahydro-2H-pyran-4-ol
• 3,3-dimethyl-tetrahydro-2H-pyran-4-ol
• 3,3-dimethyloxan-4-ol
• 2092545-21-4
• MFCD30067662
• BS-44487
• SY324027
• EN300-1653450
• CS-0161203
• Y13542

• MDL： MFCD30067662
• Inchi： 1S/C7H14O2/c1-7(2)5-9-4-3-6(7)8/h6,8H,3-5H2,1-2H3
• InChI Key： CQJFCJPBJHSCFI-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)(C)C1)O

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3,3-dimethyloxan-4-ol

Professional Introduction to 3,3-dimethyloxan-4-ol (CAS No. 2092545-21-4)

3,3-dimethyloxan-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2092545-21-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxanol class, characterized by a oxygen-containing five-membered ring structure with two methyl substituents at the 3-position. The unique structural motif of 3,3-dimethyloxan-4-ol makes it a promising candidate for further exploration in drug discovery and development.

The chemical formula of 3,3-dimethyloxan-4-ol is C₅H₁₀O₂, reflecting its molecular composition of five carbon atoms, ten hydrogen atoms, and two oxygen atoms. The presence of hydroxyl (-OH) and methyl (-CH₃) groups imparts distinct physicochemical properties to the compound, including moderate polarity and potential hydrogen bonding capabilities. These features are critical in determining its solubility, bioavailability, and interaction with biological targets.

In recent years, 3,3-dimethyloxan-4-ol has been studied for its potential pharmacological activities. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to metabolic disorders and inflammatory conditions. The oxanol core structure is known to mimic natural products found in plants and microorganisms, which often serve as scaffolds for developing novel therapeutic agents. The substitution pattern in 3,3-dimethyloxan-4-ol, particularly the two methyl groups at the 3-position, may enhance its binding affinity to specific biological targets compared to unsubstituted oxanols.

One of the most intriguing aspects of 3,3-dimethyloxan-4-ol is its potential role in modulating enzyme activity. Studies have indicated that oxanol derivatives can interfere with the catalytic mechanisms of enzymes involved in signal transduction pathways. For instance, modifications at the 4-position hydroxyl group may influence the compound's ability to interact with serine/threonine kinases or phosphodiesterases. Such interactions are pivotal in regulating cellular processes related to immunity, cell growth, and apoptosis.

The synthesis of 3,3-dimethyloxan-4-ol involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the hydroxyl and methyl groups at appropriate positions. Advances in catalytic methods have enabled more efficient and scalable production of this compound, facilitating further exploration in medicinal chemistry.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 3,3-dimethyloxan-4-ol with biological targets. Molecular docking studies have predicted potential binding modes of this compound with proteins such as cytochrome P450 enzymes or nuclear receptors. These predictions provide valuable insights into optimizing the structure for improved pharmacological efficacy and reduced off-target effects.

The pharmacokinetic profile of 3,3-dimethyloxan-4-ol is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential. Preliminary data suggest that modifications to the molecular structure can significantly influence these processes. For example, enhancing lipophilicity through additional alkyl substitutions may improve oral bioavailability while maintaining target specificity.

In conclusion, 3 , 3 - dimethyloxan - 4 - ol ( CAS No . 2092545 - 21 - 4 ) represents a structurally unique and pharmacologically promising compound . Its oxanol core , combined with functional groups such as hydroxyl and methyl substituents , offers a versatile scaffold for drug discovery . Further research into its synthesis , molecular interactions , and pharmacokinetic properties will be crucial in determining its suitability for therapeutic applications . As computational methods continue to evolve , they will play an increasingly important role in guiding the design and optimization of derivatives like 3 , 3 - dimethyloxan - 4 - ol for future medical interventions .